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For Researchers, Scientists, and Drug Development Professionals

Neodymium (Nd), a rare earth element with the atomic number 60, is a critical component in

various high-tech applications, from high-strength magnets to specialized glass manufacturing.

A thorough understanding of its isotopic composition is fundamental for researchers in

geochemistry, nuclear physics, and materials science. This guide provides a detailed overview

of the stable isotopes of Neodymium, their natural abundances, and key nuclear properties.

Naturally Occurring Isotopes of Neodymium
Naturally occurring neodymium is a composite of seven isotopes. Among these, five are

considered stable, while two are radioactive but possess exceptionally long half-lives,

rendering them effectively stable for most practical applications.[1][2][3] The most abundant

stable isotope is ¹⁴²Nd, accounting for over a quarter of naturally occurring Neodymium.[1][2]

The stable isotopes are: ¹⁴²Nd, ¹⁴³Nd, ¹⁴⁵Nd, ¹⁴⁶Nd, and ¹⁴⁸Nd.[1][2][3] The two long-lived

radioisotopes found in natural Neodymium are ¹⁴⁴Nd and ¹⁵⁰Nd.[1][2][3]

Isotopic Abundance and Properties
The precise isotopic composition of Neodymium can be determined using high-precision mass

spectrometry techniques such as thermal ionization mass spectrometry (TIMS) and multi-

collector inductively coupled plasma mass spectrometry (MC-ICP-MS). These methods are
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crucial for applications like samarium-neodymium (Sm-Nd) dating, which relies on the

radioactive decay of ¹⁴⁷Sm to ¹⁴³Nd to determine the age of rocks and meteorites.

The following table summarizes the key properties of the naturally occurring isotopes of

Neodymium.

Isotope
Mass
(Da)

Natural
Abunda
nce
(atom
%)

Nuclear
Spin (I)

Stability
Half-life
(t₁/₂)

Decay
Mode

Decay
Product

¹⁴²Nd
141.9077

19

27.2 (5)

%
0 Stable - - -

¹⁴³Nd
142.9098

10

12.2 (2)

%
7/2 Stable - - -

¹⁴⁴Nd
143.9100

83

23.8 (3)

%
0

Radioacti

ve

2.29 x

10¹⁵

years

α ¹⁴⁰Ce

¹⁴⁵Nd
144.9125

70
8.3 (1) % 7/2 Stable - - -

¹⁴⁶Nd
145.9131

13

17.2 (3)

%
0 Stable - - -

¹⁴⁸Nd
147.9168

89
5.7 (1) % 0 Stable - - -

¹⁵⁰Nd
149.9208

87
5.6 (2) % 0

Radioacti

ve

9.3 x 10¹⁸

years
β⁻β⁻ ¹⁵⁰Sm

Data sourced from multiple consistent databases and publications.[4][5][6]

Isotopic Relationships and Decay Pathways
The relationships between the naturally occurring isotopes of Neodymium, including the decay

of its long-lived radioactive isotopes, can be visualized. The following diagram illustrates the
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position of these isotopes relative to each other and their decay products.

¹⁴²Nd
(Stable)

¹⁴³Nd
(Stable)

¹⁴⁴Nd
(Radioactive)

¹⁴⁵Nd
(Stable)

¹⁴⁶Nd
(Stable)

¹⁴⁸Nd
(Stable)

¹⁵⁰Nd
(Radioactive)

¹⁴⁰Ce
(Decay Product)

α decay

¹⁵⁰Sm
(Decay Product)

β⁻β⁻ decay

Click to download full resolution via product page

Neodymium Isotopes and Decay Paths

Experimental Protocols for Isotope Analysis
The determination of the isotopic composition of Neodymium is a highly specialized process.

While detailed experimental protocols are extensive and dependent on the specific

instrumentation and sample matrix, the general workflow is as follows:

Sample Digestion: The sample material (e.g., rock, soil, or synthetic material) is dissolved

using a combination of strong acids to bring the Neodymium into an aqueous solution.

Chemical Separation: Neodymium is separated from other elements in the sample matrix

using ion-exchange chromatography. This is a critical step to avoid isobaric interferences

(interferences from isotopes of other elements with the same mass) during mass

spectrometric analysis.

Mass Spectrometry: The purified Neodymium fraction is then analyzed using either Thermal

Ionization Mass Spectrometry (TIMS) or Multi-Collector Inductively Coupled Plasma Mass

Spectrometry (MC-ICP-MS).

TIMS: The sample is loaded onto a metal filament, which is then heated to ionize the

Neodymium atoms. The ions are accelerated into a magnetic field that separates them

based on their mass-to-charge ratio.

MC-ICP-MS: The sample is introduced as an aerosol into a high-temperature plasma,

which ionizes the atoms. The ions are then extracted into a mass spectrometer, which
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separates them by mass. Multiple detectors are used to simultaneously measure the ion

beams of the different isotopes.

Data Correction: The raw data is corrected for mass fractionation effects and any remaining

isobaric interferences to obtain precise and accurate isotope ratios.

The following diagram outlines the general workflow for Neodymium isotope analysis.
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Neodymium Isotope Analysis Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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